Cas no 80483-85-8 ((1S)-2,2,2-trifluoro-1-(pyridin-2-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(pyridin-2-yl)ethan-1-ol
• CAS No: 80483-85-8
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 5975890
• PubChem ID: 92976579
• Update Time: 2025-06-26

(1S)-2,2,2-trifluoro-1-(pyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, α-(trifluoromethyl)-, (S)- (9CI)
• (1S)-2,2,2-trifluoro-1-(pyridin-2-yl)ethan-1-ol
• 80483-85-8
• EN300-1932417

• Inchi： 1S/C7H6F3NO/c8-7(9,10)6(12)5-3-1-2-4-11-5/h1-4,6,12H/t6-/m0/s1
• InChI Key： BWVJLWLTQVSWDW-LURJTMIESA-N
• SMILES： C1([C@@H](C(F)(F)F)O)=NC=CC=C1

Computed Properties

• Exact Mass: 177.04014830g/mol
• Monoisotopic Mass: 177.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• Boiling Point: 219.9±40.0 °C(Predicted)
• pka: 10.77±0.20(Predicted)

Additional information on (1S)-2,2,2-trifluoro-1-(pyridin-2-yl)ethan-1-ol

Compound CAS No. 80483-85-8: (1S)-2,2,2-Trifluoro-1-(Pyridin-2-Yl)Ethan-1-Ol

Introduction to (1S)-2,2,2-Trifluoro-1-(Pyridin-2-Yl)Ethan-1-Ol

The compound (1S)-2,2,2-trifluoro-1-(pyridin-2-yl)ethan-1-ol (CAS No. 80483-85-8) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a trifluoromethyl group attached to a chiral carbon atom and a pyridine ring. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it valuable in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of (1S)-trifluoro-pyridinyl ethanol in the development of novel drug delivery systems and as a building block for complex organic molecules. Its chirality is particularly important in medicinal chemistry, where stereochemistry plays a critical role in the efficacy and safety of pharmaceutical compounds.

Structural Analysis and Synthesis

The molecular structure of (1S)-trifluoro-pyridinyl ethanol consists of a pyridine ring substituted at the 2-position with an ethanolic group that carries three fluorine atoms on the adjacent carbon. This arrangement creates a highly fluorinated environment around the hydroxyl group, which can influence its reactivity and solubility properties.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and Friedel-Crafts alkylation. Researchers have explored various catalytic systems to optimize the yield and enantiomeric excess during the synthesis process. Recent advancements in asymmetric catalysis have significantly improved the production efficiency of this compound, making it more accessible for large-scale applications.

Applications in Medicinal Chemistry

One of the most promising applications of (1S)-trifluoro-pyridinyl ethanol lies in its use as an intermediate in drug discovery programs. Its fluorinated structure provides opportunities for tuning pharmacokinetic properties such as bioavailability and metabolic stability. For instance, studies have shown that incorporating this compound into drug candidates can enhance their ability to penetrate biological membranes while maintaining selectivity for specific molecular targets.

In addition to its role as an intermediate, this compound has also been investigated for its potential as a therapeutic agent itself. Preclinical research has demonstrated that (1S)-trifluoro-pyridinyl ethanol exhibits anti-inflammatory and antioxidant activities, suggesting its potential utility in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

Environmental Impact and Safety Considerations

While (1S)-trifluoro-pyridinyl ethanol offers numerous benefits in chemical research and development, it is essential to consider its environmental impact and safety profile. The trifluoromethyl group can contribute to environmental persistence due to the strong carbon-fluorine bonds present in the molecule. However, ongoing research aims to develop sustainable synthesis methods that minimize waste generation and reduce the ecological footprint associated with its production.

From a safety standpoint, handling this compound requires adherence to standard laboratory protocols to prevent exposure risks. Proper ventilation and personal protective equipment are recommended when working with this material to ensure operator safety.

Future Prospects and Research Directions

The future of (1S)-trifluoro-pyridinyl ethanol looks promising as researchers continue to explore its versatility across diverse applications. Emerging trends in green chemistry are expected to drive innovations in its synthesis pathways, potentially leading to more eco-friendly production methods.

Collaborative efforts between academic institutions and industry partners are also anticipated to accelerate the translation of this compound into commercial products. Its unique combination of structural features positions it as a key player in advancing modern chemical technologies.